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Cat. No.: B1297537 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 1-Nitro-4-
(trifluoromethoxy)benzene

For drug development professionals, medicinal chemists, and researchers, a precise

understanding of a compound's physical properties is fundamental to its safe handling,

formulation, and application. 1-Nitro-4-(trifluoromethoxy)benzene (CAS No. 713-65-5), a key

intermediate in the synthesis of pharmaceuticals and advanced materials, presents unique

physical characteristics that warrant detailed examination.[1][2][3] This guide provides a

comprehensive analysis of its appearance and odor, grounded in authoritative data and field-

proven insights for practical laboratory application.

Part 1: Appearance and Physical State
The appearance of 1-Nitro-4-(trifluoromethoxy)benzene is variable and highly dependent on

ambient temperature, a critical consideration for storage and handling. It is most commonly

described as a clear liquid with a color ranging from light or pale yellow to light orange and

sometimes green.[1][4][5][6] However, some sources also classify it as a yellow crystalline

solid.[3]

This discrepancy is explained by its relatively low melting point. The most frequently cited

melting point is 15 °C.[1][2][6] This means that at a typical room temperature of 20-25 °C, the

compound will exist as a liquid. However, in cooler environments, such as a refrigerator where

it is often stored (recommended storage is 2-8°C), or in laboratories without strict temperature

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1297537?utm_src=pdf-interest
https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://www.chemimpex.com/products/46198
https://www.innospk.com/en/?news/grok-exploring-4-trifluoromethoxynitrobenzene-properties-and-applications
https://www.nbinno.com/?news/cas713-65-5-1-nitro-4-trifluoromethoxybenzene-manufacturer
https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://www.chemimpex.com/products/46198
https://www.tcichemicals.com/OP/en/p/T2155
http://www.qi-chem.com/wap_product_detaile_en/id/49.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2229445.htm
https://www.nbinno.com/?news/cas713-65-5-1-nitro-4-trifluoromethoxybenzene-manufacturer
https://www.chemimpex.com/products/46198
https://www.innospk.com/en/?news/grok-exploring-4-trifluoromethoxynitrobenzene-properties-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2229445.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


control, it will solidify.[7] Researchers should therefore expect the compound to be either a

liquid or a low-melting solid upon receipt and use.

The variation in reported color (from yellow to orange or green) is likely attributable to the purity

of the substance. Trace impurities, often residual reactants or byproducts from synthesis, can

impart a noticeable color to the final product. A purity of ≥96% to ≥98% is commonly specified

for commercial grades.[1][3]

Summary of Physical Properties
For ease of reference, the key physical and chemical properties of 1-Nitro-4-
(trifluoromethoxy)benzene are summarized in the table below.

Property Value Source(s)

CAS Number 713-65-5 [2][3][7]

Molecular Formula C₇H₄F₃NO₃ [1][8][9]

Molecular Weight 207.11 g/mol [1][7][8]

Appearance

Light orange to yellow to green

clear liquid; Yellow crystalline

solid

[1][3][4]

Physical State (20°C) Liquid

Melting Point 15 °C [1][2][6]

Boiling Point
217.4 ± 35.0 °C at 760 mmHg;

60 °C at 4 mmHg
[1][2]

Density ~1.45 - 1.5 g/cm³ [1][2]

Refractive Index n20/D 1.47 [1]

Solubility

Insoluble in water; Soluble in

organic solvents like

chloroform and methanol

(sparingly)

[3][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.pharmaffiliates.com/en/713-65-5-1-nitro-4-trifluoromethoxy-benzene-pa180631000.html
https://www.chemimpex.com/products/46198
https://www.nbinno.com/?news/cas713-65-5-1-nitro-4-trifluoromethoxybenzene-manufacturer
https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-4-trifluoromethoxynitrobenzene-properties-and-applications
https://www.nbinno.com/?news/cas713-65-5-1-nitro-4-trifluoromethoxybenzene-manufacturer
https://www.pharmaffiliates.com/en/713-65-5-1-nitro-4-trifluoromethoxy-benzene-pa180631000.html
https://www.chemimpex.com/products/46198
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-4-_trifluoromethoxy_benzene
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19783~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2015:44:01~~1-Nitro-4-(trifluoromethoxy
https://www.chemimpex.com/products/46198
https://www.pharmaffiliates.com/en/713-65-5-1-nitro-4-trifluoromethoxy-benzene-pa180631000.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-4-_trifluoromethoxy_benzene
https://www.chemimpex.com/products/46198
https://www.nbinno.com/?news/cas713-65-5-1-nitro-4-trifluoromethoxybenzene-manufacturer
https://www.tcichemicals.com/OP/en/p/T2155
https://www.chemimpex.com/products/46198
https://www.innospk.com/en/?news/grok-exploring-4-trifluoromethoxynitrobenzene-properties-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2229445.htm
https://www.chemimpex.com/products/46198
https://www.innospk.com/en/?news/grok-exploring-4-trifluoromethoxynitrobenzene-properties-and-applications
https://www.chemimpex.com/products/46198
https://www.innospk.com/en/?news/grok-exploring-4-trifluoromethoxynitrobenzene-properties-and-applications
https://www.chemimpex.com/products/46198
https://www.nbinno.com/?news/cas713-65-5-1-nitro-4-trifluoromethoxybenzene-manufacturer
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2229445.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relationship Between Temperature and Physical State
The physical state of 1-Nitro-4-(trifluoromethoxy)benzene is a direct function of its storage

and handling temperature relative to its melting point. This relationship is crucial for

experimental design, particularly when precise measurements of volume or mass are required.

Ambient Temperature

Physical State of C₇H₄F₃NO₃

< 15°C
(e.g., Refrigeration)

Solid
(Yellow Crystalline)

> 15°C
(e.g., Room Temperature)

Liquid
(Yellow to Orange/Green)

Click to download full resolution via product page

Caption: Temperature-dependent physical state of 1-Nitro-4-(trifluoromethoxy)benzene.

Part 2: Odor Profile
A thorough review of available safety and technical documentation reveals a critical data gap

regarding the odor of 1-Nitro-4-(trifluoromethoxy)benzene. The Safety Data Sheet (SDS)

from major suppliers explicitly states "No information available" for odor.[9] This lack of

characterization necessitates a cautious approach in the laboratory.

Causality and Implication: The absence of odor data does not imply the compound is odorless.

Many volatile organic compounds possess distinct smells, but this characteristic is not always

determined during routine analysis, especially if the compound is known to be hazardous. The

primary concern is inhalation toxicity. The compound is classified as a skin, eye, and potential

respiratory irritant.[9][10] Therefore, direct or intentional inhalation for the purpose of identifying

an odor is strongly discouraged.
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Protocol: Safe Handling of Chemicals with Unknown
Olfactory Properties
Trustworthiness in scientific practice requires protocols that ensure safety, especially when

dealing with incomplete data. The following workflow must be followed when handling 1-Nitro-
4-(trifluoromethoxy)benzene or any substance with an uncharacterized odor.

Objective: To handle the chemical for experimental use while minimizing inhalation exposure

and preventing accidental sensory evaluation.

Methodology:

Engineering Controls: All manipulations, including weighing, aliquoting, and transfers, must

be conducted within a certified chemical fume hood to ensure adequate ventilation.[9][10]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including

chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical splash goggles that provide

a complete seal around the eyes.[9][10]

Avoidance of Sensory Evaluation:

Never deliberately attempt to smell the chemical. The practice of "wafting" is not a safe or

approved method for hazardous or uncharacterized substances.

If an odor is detected incidentally during proper handling within a fume hood, this may

indicate inadequate containment or a significant spill. Cease work immediately, secure the

container if safe to do so, and evacuate the area. Report the incident to laboratory safety

personnel.

Spill Management:

Keep a spill kit rated for volatile organic compounds readily accessible.

In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, dry sand)

and place it in a sealed container for hazardous waste disposal.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://www.benchchem.com/product/b1297537?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19783~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2015:44:01~~1-Nitro-4-(trifluoromethoxy
https://www.fishersci.com/store/msds?partNumber=AAL19783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19783~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2015:44:01~~1-Nitro-4-(trifluoromethoxy
https://www.fishersci.com/store/msds?partNumber=AAL19783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL19783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, in accordance with institutional and local regulations for hazardous chemical

waste.[9]

Start:
Handle C₇H₄F₃NO₃

Work in Chemical
Fume Hood

Wear Full PPE
(Gloves, Goggles, Coat)

Prohibit Intentional
Inhalation (Wafting)

Odor Detected?

Proceed with
Experiment

 No

STOP WORK
Evacuate & Report

 Yes

Click to download full resolution via product page

Caption: Safety workflow for handling chemicals with unknown odor profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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